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Compound of Interest

Compound Name: 5-Bromothiazole-2-carbaldehyde

Cat. No.: B1294191 Get Quote

Essential Safety and Handling Guide for 5-
Bromothiazole-2-carbaldehyde
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromothiazole-2-
carbaldehyde. Adherence to these protocols is essential for ensuring laboratory safety and

proper environmental stewardship.

Chemical Identifier:

Name: 5-Bromothiazole-2-carbaldehyde

Synonyms: 5-Bromo-1,3-thiazole-2-carbaldehyde, 5-bromo-2-thiazolecarboxaldehyde[1]

CAS Number: 933752-44-4[1]

Molecular Formula: C₄H₂BrNOS[1]

Hazard Identification and Classification:

5-Bromothiazole-2-carbaldehyde is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[1]

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted before handling. The following PPE is

mandatory:

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects against splashes and

dust particles.[2][3]

Skin Protection

Chemical-impermeable gloves

(inspected before use). A

chemical-resistant apron or lab

coat.[2][4]

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If exposure limits

are exceeded or irritation is

experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter for particulates.[2][5]

Minimizes inhalation of dust or

vapors.
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Safety Operating and Disposal Plan
1. Preparation:

Ensure a safety shower and eyewash station are readily accessible.[5][6]

Work in a well-ventilated area, preferably within a chemical fume hood.[2][5]

Don the required PPE as specified in the table above.

Have spill control materials readily available.

2. Handling and Use:

Avoid contact with skin, eyes, and clothing.[2][5]

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke in the handling area.[5][7]

Keep the container tightly closed when not in use.[2][5]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[2][5]

3. In Case of a Spill:

Evacuate personnel from the immediate area.

Ventilate the area of the spill.

Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation, and

place it in a suitable, closed container for disposal.[2][5]

4. First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2][7]
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In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if

irritation persists.[2][7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2][5]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[2][5]

5. Disposal Plan:

All waste generated must be treated as hazardous.

Chemical Waste: Dispose of 5-Bromothiazole-2-carbaldehyde and any contaminated

materials in a designated, labeled hazardous waste container. The container must be kept

closed and stored in a cool, dry, well-ventilated area away from incompatible materials.[2][5]

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as hazardous waste.[3]

Contact a licensed professional waste disposal service to dispose of this material.[2]
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Caption: Workflow for safe handling of 5-Bromothiazole-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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